Cas no 60456-92-0 (1H-Pyrazol-3-ol)

1H-Pyrazol-3-ol is a heterocyclic organic compound featuring a pyrazole core with a hydroxyl group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. Its tautomeric properties enable reactivity as both a hydroxyl and keto form, facilitating diverse functionalization. The compound’s nitrogen-rich framework enhances its utility in designing biologically active molecules, such as enzyme inhibitors or metal ligands. High purity grades ensure consistent performance in research and industrial processes. Its stability under standard conditions and compatibility with common solvents further underscore its practicality in organic synthesis and material science applications.
1H-Pyrazol-3-ol structure
1H-Pyrazol-3-ol structure
Product Name:1H-Pyrazol-3-ol
CAS No:60456-92-0
MF:C3H4N2O
MW:84.07666015625
MDL:MFCD20527386
CID:822843
PubChem ID:351317
Update Time:2025-06-09

1H-Pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-ol
    • 1H-Pyrazol-3(2H)-one
    • 2H-Pyrazol-3-ol
    • 5-hydroxy-pyrazole
    • 1H-Pyrazol-5-ol
    • 1,2-Dihydro-3H-pyrazol-3-one
    • 3-Hydroxypyrazole
    • Pyrazolinone
    • 5-hydroxypyrazole
    • 1,2-dihydropyrazol-3-one
    • Hydroxypyrazole
    • pyrazole-3-ol
    • Pyrazol-3-ol
    • Pyrazol-5-ol
    • 1h-pyrazole-3-ol
    • NSC520837
    • 3-Pyrazolin-5-one
    • Pyrazolone, dihydro-
    • PubChem23624
    • PubChem23482
    • 3-hydroxy-1H-pyrazole
    • 5-Hydroxy-1H-pyrazole
    • 1H-Pyrazolol (9CI)
    • 1H-Pyrazol-3(2H);-one
    • 3H-Pyrazol-3-one, dihyd
    • DTXSID90929655
    • D5840
    • NSC-520837
    • 3-Pyrazolone
    • pyrazoline-5-one
    • CHEMBL4227850
    • 60456-93-1
    • pyrazole, 2,3-dihydro-3-oxo-
    • AS-5517
    • s10713
    • EN300-96644
    • F30274
    • 3H-Pyrazol-3-one,2-dihydro-
    • SS-4955
    • CS-W004179
    • NS00056330
    • 2,3-dihydro-1H-pyrazol-3-one
    • AKOS015854124
    • DA-16737
    • 60456-92-0
    • MFCD00629300
    • U35JHQ8347
    • AKOS004910360
    • J-504719
    • MFCD20527386
    • SY022755
    • 137-45-1
    • DB-261133
    • F17284
    • Z1198154338
    • AKOS006271398
    • 3H-Pyrazol-3-one, 1,2-dihydro-
    • MDL： MFCD20527386
    • Inchi： 1S/C3H4N2O/c6-3-1-2-4-5-3/h1-2H,(H2,4,5,6)
    • InChI Key： XBYRMPXUBGMOJC-UHFFFAOYSA-N
    • SMILES： O=C1C=CNN1

Computed Properties

  • Exact Mass: 84.032
  • Monoisotopic Mass: 84.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 97
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: -0.3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 326.1±15.0 °C at 760 mmHg
  • Flash Point: 151.0±20.4 °C
  • Refractive Index: 1.486
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1H-Pyrazol-3-ol Security Information

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1H-Pyrazol-3-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:60456-92-0)1H-Pyrazol-3-ol
Order Number:A868975
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:15
Price ($):266.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:60456-92-0)1H-Pyrazol-3-ol
A868975
Purity:99%
Quantity:100g
Price ($):266.0
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